Cas no 887464-53-1 (2-{3-(cyclopentylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-bis(propan-2-yl)acetamide)

• Product Name: 2-{3-(cyclopentylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-bis(propan-2-yl)acetamide
• CAS No: 887464-53-1
• MF: C₂₃H₃₃N₃O₄S
• MW: 447.590824842453
• CID: 5510665
• Update Time: 2025-05-22

2-{3-(cyclopentylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-bis(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-[2-(cyclopentylamino)-2-oxoethyl]sulfonylindol-1-yl]-N,N-di(propan-2-yl)acetamide
• 2-{3-(cyclopentylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-bis(propan-2-yl)acetamide

• Inchi： 1S/C23H33N3O4S/c1-16(2)26(17(3)4)23(28)14-25-13-21(19-11-7-8-12-20(19)25)31(29,30)15-22(27)24-18-9-5-6-10-18/h7-8,11-13,16-18H,5-6,9-10,14-15H2,1-4H3,(H,24,27)
• InChI Key： CFUZERHTJUDPCM-UHFFFAOYSA-N
• SMILES： C(N(C(C)C)C(C)C)(=O)CN1C2=C(C=CC=C2)C(S(CC(NC2CCCC2)=O)(=O)=O)=C1

Additional information on 2-{3-(cyclopentylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-bis(propan-2-yl)acetamide

Recent Advances in the Study of 2-{3-(cyclopentylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-bis(propan-2-yl)acetamide (CAS: 887464-53-1)

The compound 2-{3-(cyclopentylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-bis(propan-2-yl)acetamide (CAS: 887464-53-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole-based structure and sulfonylcarbamoyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary in vitro studies have demonstrated that 887464-53-1 exhibits high affinity for certain protein kinases involved in inflammatory pathways. This suggests its potential utility in the development of novel anti-inflammatory agents. Furthermore, molecular docking simulations have revealed that the cyclopentylcarbamoyl and methanesulfonyl moieties play a critical role in binding to the active sites of these kinases, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its anti-inflammatory properties, recent research has explored the compound's efficacy in oncology. A 2023 study published in the Journal of Medicinal Chemistry reported that 2-{3-(cyclopentylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-bis(propan-2-yl)acetamide demonstrated selective inhibition of cancer cell proliferation in several tumor models, particularly in breast and lung cancer cell lines. The study highlighted the compound's ability to induce apoptosis through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings underscore its potential as a lead compound for the development of targeted cancer therapies.

Pharmacokinetic studies have also been a focal point of recent research. A comprehensive analysis conducted by a team at the University of Cambridge evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of 887464-53-1. The results indicated favorable oral bioavailability and a relatively long half-life, which are critical attributes for therapeutic agents. However, the study also identified potential challenges related to metabolic stability, prompting further investigation into prodrug strategies or structural modifications to enhance its pharmacokinetic properties.

The synthesis and scalability of 2-{3-(cyclopentylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-bis(propan-2-yl)acetamide have also been addressed in recent publications. A 2024 paper in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces the use of hazardous reagents. This advancement is particularly significant for industrial-scale production, as it addresses both economic and environmental concerns. The paper also discussed the importance of rigorous quality control measures to ensure the consistency and purity of the final product, which is essential for regulatory approval and clinical translation.

Looking ahead, the therapeutic potential of 887464-53-1 appears promising, but several challenges remain. Future research directions may include in vivo efficacy studies in animal models, further optimization of its pharmacokinetic profile, and exploration of combination therapies with existing drugs. Additionally, the compound's safety profile and potential off-target effects warrant thorough investigation to mitigate any risks associated with its clinical use. Collaborative efforts between academia and industry will be crucial to advancing this compound through the drug development pipeline.

In conclusion, 2-{3-(cyclopentylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-bis(propan-2-yl)acetamide represents a compelling area of research in chemical biology and pharmaceutical science. Its multifaceted biological activities, coupled with recent advancements in synthesis and pharmacokinetics, position it as a promising candidate for further development. As research continues to unfold, this compound may pave the way for innovative therapies addressing unmet medical needs in inflammation and oncology.